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Compound of Interest

Compound Name: 1-(Hydroxymethyl)cyclohexanol

Cat. No.: B3048127 Get Quote

An In-depth Overview of the Material Safety Data Sheet (MSDS) for Drug Development

Professionals

This technical guide provides a comprehensive overview of the material safety data for 1-
(Hydroxymethyl)cyclohexanol (CAS No. 15753-47-6), a key intermediate in various organic

syntheses. The information is curated for researchers, scientists, and professionals in drug

development, presenting critical safety data, handling protocols, and hazard management

strategies in a clear and accessible format.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of 1-
(Hydroxymethyl)cyclohexanol is paramount for its safe handling and use in experimental

settings. The following table summarizes key quantitative data for this compound.
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Property Value Reference

Molecular Formula C₇H₁₄O₂ [1]

Molecular Weight 130.18 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Odor Mild, pleasant [2]

Solubility Soluble in water [2]

LogP (Octanol-Water Partition

Coefficient)
0.5 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 1 [1]

Topological Polar Surface Area 40.5 Å² [1]

Exact Mass 130.099379685 Da [1]

Hazard Identification and GHS Classification
1-(Hydroxymethyl)cyclohexanol is classified under the Globally Harmonized System (GHS)

with specific hazard statements that necessitate careful handling and the use of appropriate

personal protective equipment (PPE).

Hazard Class GHS Classification Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation
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Data sourced from PubChem CID 251259.[1]

The following diagram illustrates the logical workflow for hazard identification and response

based on the GHS classifications.

GHS Hazard and Response Workflow for 1-(Hydroxymethyl)cyclohexanol

Hazard Identification

Prevention Response

H315: Causes skin irritation

P264: Wash skin thoroughly after handling P280: Wear protective gloves/protective clothing/eye protection/face protection P302+P352: IF ON SKIN: Wash with plenty of water

H319: Causes serious eye irritation

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

H335: May cause respiratory irritation

P261: Avoid breathing dust/fume/gas/mist/vapors/spray P271: Use only outdoors or in a well-ventilated area P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing

P312: Call a POISON CENTER/doctor if you feel unwell

Click to download full resolution via product page

Caption: GHS Hazard and Response Workflow.

Experimental Protocols for Hazard Assessment
While specific toxicological studies for 1-(Hydroxymethyl)cyclohexanol are not readily

available in the public domain, the GHS classifications are typically determined through

standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD). The following are summaries of the likely

methodologies used to assess the reported hazards.
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Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test provides information on the potential of a substance to cause skin irritation or

corrosion.[3][4][5][6][7]

Principle: A single dose of the test substance is applied to a small area of the skin

(approximately 6 cm²) of an experimental animal, typically an albino rabbit.[4] The untreated

skin of the animal serves as a control.

Procedure:

The fur is removed from the test area on the animal's back.

The test substance (0.5 mL for liquids or 0.5 g for solids) is applied to the prepared skin

and covered with a gauze patch and semi-occlusive dressing.[4]

The exposure period is typically 4 hours.[4]

After exposure, the residual test substance is removed.

Observation: The skin is examined for erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[8] The observation period can

extend up to 14 days to assess the reversibility of the effects.[4]

Classification: The substance is classified as an irritant based on the severity and

persistence of the observed skin reactions.[3][5]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This guideline outlines the procedure for assessing the potential of a substance to cause eye

irritation or corrosion.[8][9][10][11]

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye

of an experimental animal, usually an albino rabbit.[8] The other eye remains untreated and

serves as a control.

Procedure:
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A single dose of the test substance is instilled into the lower eyelid of one eye.

The eyelids are held together for a short period to prevent loss of the substance.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after application.[8][11] The observation

period may be extended to assess the reversibility of any effects.

Classification: The substance is classified based on the severity and reversibility of the

ocular lesions observed.[9]

Acute Inhalation Toxicity (OECD Guideline 403)
This test is designed to evaluate the health hazards arising from short-term exposure to a

substance by inhalation.[12][13][14][15][16]

Principle: Animals, typically rats, are exposed to the test substance in the form of a gas,

vapor, or aerosol in a controlled atmosphere for a defined period.[13][14]

Procedure:

Animals are placed in an inhalation chamber with a dynamic airflow containing a precisely

controlled concentration of the test substance.

The standard exposure duration is 4 hours.[14][15][16]

Observation: Animals are monitored for signs of toxicity during and after exposure for a

period of at least 14 days.[13][15][16] Observations include changes in respiratory patterns,

clinical signs of toxicity, and body weight. A gross necropsy is performed at the end of the

observation period.

Classification: The substance's potential to cause respiratory irritation and other systemic

toxic effects is determined based on the observed outcomes.

The following diagram illustrates a generalized experimental workflow for toxicological

assessment.
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Generalized Toxicological Assessment Workflow

Hazard Assessment Protocols

Observation and Data Collection

GHS Classification

Test Substance:
1-(Hydroxymethyl)cyclohexanol

OECD 404: Skin Irritation OECD 405: Eye Irritation OECD 403: Inhalation Toxicity

Observe for Erythema and Edema Observe for Corneal, Iris, and Conjunctival Lesions Monitor Clinical Signs and Respiratory Effects

Classify Skin Irritant (H315) Classify Eye Irritant (H319) Classify Respiratory Irritant (H335)

Click to download full resolution via product page

Caption: Generalized Toxicological Assessment Workflow.

Safe Handling and Storage
Given the hazardous nature of 1-(Hydroxymethyl)cyclohexanol, strict adherence to safety

protocols is essential.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.
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Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.

Hygiene Measures: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the substance.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

First Aid Measures
In the event of exposure, immediate and appropriate first aid should be administered.

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing. If respiratory symptoms persist, seek medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water. If skin irritation occurs, seek medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention from an

ophthalmologist.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention if you

feel unwell.

Conclusion
1-(Hydroxymethyl)cyclohexanol is a valuable chemical intermediate with defined hazards

that require careful management. This guide provides essential safety information to support its

responsible use in research and development. By understanding its properties, adhering to

safe handling practices, and being prepared for emergency situations, researchers can

minimize risks and ensure a safe working environment. It is imperative to consult the full Safety

Data Sheet (SDS) provided by the supplier before using this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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